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Compound of Interest

Compound Name: Dimethyl-13C2 sulfide

CAS No.: 136321-14-7

Cat. No.: B3333751 Get Quote

Content Type: Operational Laboratory Procedure Audience: Senior Researchers, EHS Officers,

and Analytical Chemists Chemical Target: Dimethyl Sulfide-13C2 (CAS: 136321-15-8 /

Unlabeled 75-18-3)[1][2][3][4]

Executive Summary & Risk Profile[1][2][3][4]
Dimethyl-13C2 sulfide (DMS-13C2) presents a dual challenge in the laboratory: it is an

extreme olfactory nuisance and a highly flammable liquid.[1][2] While the

stable isotope label increases the financial value of the reagent, it does not alter the
fundamental physicochemical hazards compared to unlabeled DMS.

The critical operational directive is "Stench Management." A single mismanagement event can

evacuate a building due to the human nose's sensitivity to DMS (odor threshold ~0.001 ppm).

This guide prioritizes oxidative neutralization prior to waste consolidation to prevent "stench

migration" through building ventilation systems.
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Parameter Value Critical Implication

Flash Point -38°C (-36°F)

Extreme Fire Hazard. Vapors

can travel long distances to

ignition sources.[1][2][3][4][5]

Odor Threshold ~1 ppb

Nuisance Hazard. Minute leaks

cause facility-wide alarm.[1][2]

[3][4]

Boiling Point 37°C

Volatility. High vapor pressure

at room temperature; requires

cold storage.[2][3][4]

Waste Code D001 (Ignitable)
Not U-listed, but regulated by

characteristic.[1][2][3][4]

Isotope Status
Stable (

)

Non-Radioactive. Do not

dispose in radioactive waste

streams unless mixed with

radiolabels (e.g.,

).[1][2][3][4]

Pre-Disposal Neutralization (The "Stench Kill"
Protocol)[2]
Do not pour untreated DMS-13C2 directly into a solvent waste drum. The vapors will escape

the drum bung and permeate the laboratory. You must chemically convert the sulfide to a non-

volatile sulfone before disposal.

Mechanism of Action
We utilize Sodium Hypochlorite (Bleach) to oxidize the sulfide.[6][7][8] The reaction proceeds in

two stages:[9][10]

Oxidation to Sulfoxide:

(DMSO - Less odorous)[1][2][3]
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Oxidation to Sulfone:

(Dimethyl Sulfone - Odorless solid/liquid)[1][2][3][4]

Step-by-Step Neutralization Protocol
Reagents Required:

Commercial Bleach (5-10% NaOCl)[1][2][3][4]

Fume Hood (High flow)[1][2]

Ice bath (Reaction is exothermic)[1][2]

Procedure:

Preparation: Place the waste container receiving the DMS in an ice bath inside a functioning

fume hood.

Stoichiometry: You need a molar excess of bleach.

Rule of Thumb: Use 20 mL of commercial bleach per 1 mL of DMS waste. This ensures

full conversion to the sulfone.[11]

Addition: Slowly add the DMS waste to the chilled bleach solution. Do not add bleach to the

DMS, as the exothermic reaction can boil the unreacted sulfide, releasing a massive odor

plume.[1]

Stirring: Stir for 60 minutes.

Verification: Carefully waft (using proper technique) to check for the "cabbage" smell. If the

smell persists, add more bleach and stir for another 30 minutes.[1]

Consolidation: Once the smell is gone, the aqueous mixture can often be drain-disposed with

copious water (check local EHS regulations) or consolidated into an aqueous waste drum.[1]

Workflow Visualization
Diagram 1: Disposal Decision Matrix

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rjeid.com/0028-2421/article/view/655624
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3333751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This logic flow ensures valuable isotopes are not wasted while guaranteeing safety for

disposal.

Waste Generation
(DMS-13C2)

Is Quantity > 5g
& Purity High?

Isotope Recovery
(Distillation/Purification)

Yes

Destruction Path

No

Neutralization Step
(Add to Excess Bleach)

Odor Check
(Sulfur smell?)

Add 10% more Bleach
Stir 30 mins

Yes (Smell persists)

Disposal Stream

No (Odorless)

Aqueous Waste
(If neutralized)

Water soluble

Organic Waste
(If mixed with solvents)

Solvent heavy
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Click to download full resolution via product page

Caption: Decision matrix for handling Dimethyl-13C2 Sulfide, prioritizing neutralization before

final waste consolidation.[1][2][3][4]

Emergency Procedures: Spills
Because of the low flash point (-38°C), a spill is an immediate fire risk and an odor crisis.[1]

Evacuate & Isolate: Clear the immediate area. If the spill is >100mL, evacuate the lab zone

due to flammability.[1]

Fume Control: If safe, lower fume hood sashes to increase face velocity and contain vapors.

[1]

Neutralizing Absorbent:

Do NOT use standard paper towels (increases surface area for evaporation).

Use activated carbon pads or "Spill-X" type absorbents.[1][2][3]

Pro Tip: Pouring a ring of dilute bleach around the spill (if compatible with the surface) can

help oxidize vapors at the perimeter, but avoid mixing strong oxidizers with large fuel

sources directly on the floor.

Cleanup: Place absorbed material into a sealable bag, then into a secondary container. Add

bleach to the secondary container before sealing to neutralize the stench inside the waste

bin.

Regulatory Compliance & Waste Codes
When labeling the final waste container, ensure the following codes are visible. Note that while

Dimethyl Sulfide is not explicitly "U-listed" (unlike Dimethyl Sulfate - U103), it is regulated by

characteristic.[1][2]
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Agency Code Description

RCRA (EPA) D001
Ignitable Waste (Flash point <

60°C).[1][2][3][4]

DOT UN 1164

Proper Shipping Name:

Dimethyl sulfide.[2][3][4][5]

Class 3 (Flammable).

SARA Title III N/A

Not listed as Extremely

Hazardous Substance (EHS).

[2][3][4]

Important Distinction: Do not confuse Dimethyl Sulfide with Dimethyl Sulfate. Dimethyl Sulfate

is a potent carcinogen and has a specific waste code (U103). Dimethyl Sulfide is primarily a

flammability and odor hazard.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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